Cas no 50326-22-2 (2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester)

2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester structure
50326-22-2 structure
Product Name:2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
CAS No:50326-22-2
MF:C11H11ClN4O2
MW:266.68364071846
CID:2730970
PubChem ID:863228
Update Time:2025-04-21

2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[5-(4-chlorophenyl)tetrazol-2-yl]acetate
    • 2H-Tetrazole-2-acetic acid, 5-(4-chlorophenyl)-, ethyl ester
    • DTXSID50198340
    • ethyl-5(4-chlorophenyl)-2h-tetrazol-2-yl-acetate
    • DTXCID80120831
    • Ethyl 5-(4-chlorophenyl)-2H-tetrazole-2-acetate
    • 50326-22-2
    • CHEMBL5483270
    • AKOS000662083
    • [5-(4-Chloro-phenyl)tetrazol-2-yl]acetic acid, ethyl ester
    • DWTATFFXYVNHEB-UHFFFAOYSA-N
    • Z17792863
    • Inchi: 1S/C11H11ClN4O2/c1-2-18-10(17)7-16-14-11(13-15-16)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3
    • InChI Key: DWTATFFXYVNHEB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1N=NN(CC(=O)OCC)N=1

Computed Properties

  • Exact Mass: 266.0570533Da
  • Monoisotopic Mass: 266.0570533Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69.9Ų
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd